Cas no 2243512-95-8 (2-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)propan-2-amine;dihydrochloride)

• Product Name: 2-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)propan-2-amine;dihydrochloride
• CAS No: 2243512-95-8
• MF: C₉H₁₄Cl₂N₄S
• MW: 281.205257892609
• CID: 6197847
• PubChem ID: 138040648
• Update Time: 2025-09-28

2-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)propan-2-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2243512-95-8
• 2-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]propan-2-amine dihydrochloride
• EN300-6482605
• 2-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)propan-2-amine;dihydrochloride

• Inchi： 1S/C9H12N4S.2ClH/c1-9(2,10)8-11-7(12-13-8)6-4-3-5-14-6;;/h3-5H,10H2,1-2H3,(H,11,12,13);2*1H
• InChI Key： IDIVPLNDEVXNEO-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC=C1C1=NNC(C(C)(C)N)=N1

Computed Properties

• Exact Mass: 280.0316230g/mol
• Monoisotopic Mass: 280.0316230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.8Ų

Additional information on 2-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)propan-2-amine;dihydrochloride

Compound CAS No. 2243512-95-8: 2-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)propan-2-amine; dihydrochloride

The compound with CAS No. 2243512-95-8, known as 2-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)propan-2-amine; dihydrochloride, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its ability to modulate key biological pathways.

The thiophene ring system within the molecule contributes to its aromatic stability and enhances its reactivity in various chemical reactions. The presence of the 1H-1,2,4-triazole moiety further adds to its functional versatility, making it a valuable component in the synthesis of bioactive compounds. The dihydrochloride salt form of this compound ensures optimal solubility and stability, which are critical factors in pharmaceutical formulations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, which are essential for its application in preclinical studies. The use of green chemistry principles in these syntheses has also been emphasized to minimize environmental impact.

From a biological standpoint, this compound has demonstrated potent activity against various targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it exhibits selective inhibition of certain kinases, which could be leveraged for the development of targeted therapies. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system-related treatments.

The dihydrochloride form of this compound has been extensively studied for its pharmacokinetic properties. Preclinical data indicate favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Furthermore, toxicological evaluations have revealed a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

Looking ahead, ongoing research is focused on exploring the potential of this compound as a lead molecule for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials. The integration of advanced computational techniques, such as machine learning algorithms, is also being employed to predict its binding affinities and optimize its pharmacokinetic properties.

In conclusion, the compound with CAS No. 2243512-95-8 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for future therapeutic applications. As research continues to unfold, this compound is poised to make a substantial impact on the development of innovative treatments for various diseases.